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Compound of Interest

Compound Name: 2-Bromo-6-isopropoxypyridine

Cat. No.: B1289179 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-6-isopropoxypyridine was not

located. The following guidance is synthesized from SDSs of structurally similar compounds,

including 2-bromopyridine and its derivatives.[1][2][3][4] This information should be used as a

precautionary baseline. A thorough risk assessment should be conducted by qualified

personnel before handling this chemical.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It includes detailed operational and disposal

plans to ensure the safe handling of 2-Bromo-6-isopropoxypyridine in a laboratory setting.

Hazard Identification and Classification
Based on analogous compounds, 2-Bromo-6-isopropoxypyridine is anticipated to be

hazardous. The primary hazards associated with structurally similar chemicals include:

Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][3]

Flammability: Combustible liquid.
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Bromo-6-isopropoxypyridine.

Body Part Recommended Protection Specifications/Standards

Eyes/Face

Safety glasses with side-

shields or chemical splash

goggles. A face shield is

required when there is a risk of

splashing.[5]

Must conform to ANSI Z87.1-

2003, OSHA 29 CFR

1910.133, or European

Standard EN166.[1][4][6]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A flame-

resistant lab coat or long-

sleeved laboratory coat is

mandatory.[5][7]

Inspect gloves for any signs of

degradation or puncture before

use.[7]

Respiratory

Work should be conducted in a

certified chemical fume hood.

[6][7] If ventilation is

inadequate or vapors/aerosols

are generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., Type A for organic

vapors) is necessary.[1][4][6]

Follow OSHA respirator

regulations in 29 CFR

1910.134.[1][7]

Body

A flame-resistant lab coat is

required. No open-toed shoes

are permitted in the laboratory.

[5]

---

Experimental Protocol: Safe Handling of 2-Bromo-6-
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Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

1. Preparation:

Ensure a safety shower and eyewash station are readily accessible and in good working
order.[7]
All handling of 2-Bromo-6-isopropoxypyridine must be conducted within a certified
chemical fume hood.[6]
Gather and inspect all necessary PPE for integrity before use.[7]
Have appropriate spill cleanup materials, such as an inert absorbent material (e.g., sand,
silica gel), readily available.[8]

2. Handling:

Wear the prescribed PPE at all times.
Avoid direct contact with the chemical. Do not get in eyes, on skin, or on clothing.[4][6]
Avoid breathing vapors or mists.[1]
Use spark-proof tools and explosion-proof equipment.[6][8]
Keep the container tightly closed when not in use.[1][7]
Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[1][7]
Wash hands thoroughly after handling.[1][7]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][7]
Keep the container tightly closed.[1][7]
Store away from heat, sparks, open flames, and other ignition sources.[1][6][8]
Store in a locked and secure area accessible only to authorized personnel.[1]
Incompatible materials include strong oxidizing agents and strong acids.[1][4][8][9]

Disposal Plan
Proper disposal of 2-Bromo-6-isopropoxypyridine and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of the chemical waste through a licensed and approved waste

disposal plant.[1][2] Do not mix with other waste.
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Contaminated Containers: Handle uncleaned containers as you would the product itself. Do

not reuse empty containers.

Environmental Precautions: Do not allow the chemical to enter drains or the environment.

Emergency Procedures
In Case of a Spill:

Evacuate personnel from the area.

Ensure adequate ventilation.

Remove all sources of ignition.[6]

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.[8]

Collect the absorbed material into a suitable, closed container for disposal.

Clean the affected area thoroughly.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek immediate medical attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][2][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[1][6]

Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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